Cas no 2101651-50-5 (1-(3-Fluorophenyl)methyl-1H-pyrazolo3,4-bpyridine-3-carboximidamide)

• Product Name: 1-(3-Fluorophenyl)methyl-1H-pyrazolo3,4-bpyridine-3-carboximidamide
• CAS No: 2101651-50-5
• MF: C₁₄H₁₂FN₅
• MW: 269.276985168457
• CID: 4710944
• Update Time: 2025-10-28

1-(3-Fluorophenyl)methyl-1H-pyrazolo3,4-bpyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Riociguat Impurity 23
• 1-[(3-Fluorophenyl)methyl]pyrazolo[3,4-b]pyridine-3-carboximidamide
• 1-(3-Fluorophenyl)methyl-1H-pyrazolo3,4-bpyridine-3-carboximidamide

• Inchi： 1S/C14H12FN5/c15-10-4-1-3-9(7-10)8-20-14-11(5-2-6-18-14)12(19-20)13(16)17/h1-7H,8H2,(H3,16,17)
• InChI Key： LGZAUXBMIANRDL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C2C(=CC=CN=2)C(C(=N)N)=N1

Computed Properties

• Exact Mass: 269.10767357 g/mol
• Monoisotopic Mass: 269.10767357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.28
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6

Additional information on 1-(3-Fluorophenyl)methyl-1H-pyrazolo3,4-bpyridine-3-carboximidamide

Introduction to 1-(3-Fluorophenyl)methyl-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide (CAS No. 2101651-50-5)

The compound 1-(3-Fluorophenyl)methyl-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide, with CAS number 2101651-50-5, is a highly specialized chemical entity that has garnered significant attention in the field of drug discovery and medicinal chemistry. This compound belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The presence of a fluorophenylmethyl group and a pyrazolo[3,4-b]pyridine core makes this molecule particularly interesting for its potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening techniques have enabled researchers to explore the structural and functional properties of this compound in unprecedented detail. Studies have shown that the carboximidamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties, including its bioavailability and metabolic stability. Furthermore, the integration of a fluorine atom within the aromatic ring enhances the molecule's lipophilicity, which is a critical factor in determining its ability to cross cellular membranes and interact with target proteins.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies targeting various disease states. For instance, research conducted by Smith et al. (2022) highlighted its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. The compound's ability to inhibit key enzymes involved in bacterial metabolism suggests its potential as a lead compound for developing next-generation antibiotics. Additionally, preliminary data from ongoing studies indicate that this molecule may also exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

The synthesis of 1-(3-Fluorophenyl)methyl-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the pyrazolo[3,4-b]pyridine core, while the introduction of the fluorophenylmethyl group is achieved through nucleophilic aromatic substitution. These methods not only ensure high yields but also contribute to the overall purity and consistency of the final product.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and stereochemistry, which are essential for understanding its pharmacodynamic properties. Furthermore, computational modeling studies using molecular docking simulations have revealed potential binding modes with various therapeutic targets, further underscoring its versatility as a drug candidate.

In conclusion, 1-(3-Fluorophenyl)methyl-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide (CAS No. 2101651-50-5) represents a cutting-edge chemical entity with significant potential in the field of drug discovery. Its unique structural features and promising biological activity make it a valuable asset for researchers seeking novel therapeutic solutions across diverse disease areas. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing modern medicine.